Cas no 14051-10-6 ((-)-(3ar,3bt,5ac,5bt,10at,12ac)-dodecahydro-[1,2,5,6]tetrathiocino[3,4-a;8,7-a']dipyrrolizine)

• Product Name: (-)-(3ar,3bt,5ac,5bt,10at,12ac)-dodecahydro-[1,2,5,6]tetrathiocino[3,4-a;8,7-a']dipyrrolizine
• CAS No: 14051-10-6
• MF: C₁₄H₂₂N₂S₄
• MW: 346.597877979279
• CID: 2070601
• PubChem ID: 101821144
• Update Time: 2025-04-21

(-)-(3ar,3bt,5ac,5bt,10at,12ac)-dodecahydro-[1,2,5,6]tetrathiocino[3,4-a;8,7-a']dipyrrolizine Chemical and Physical Properties

Names and Identifiers

• (-)-(3ar,3bt,5ac,5bt,10at,12ac)-dodecahydro-[1,2,5,6]tetrathiocino[3,4-a
• 8,7-a']dipyrrolizine
• Cassiporin
• 1alpha,1'beta,2beta,2'alpha-Bis-dithio-di-(7aalpha-pyrrolizidin)
• cassipourine
• (-)-Cassipourine
• 14051-10-6
• (1S,4S,5S,11S,14S,20S)-2,3,12,13-tetrathia-9,16-diazapentacyclo[12.6.0.04,11.05,9.016,20]icosane
• (1S,4S,5S,11S,14S,20S)-2,3,12,13-tetrathia-9,16-diazapentacyclo(12.6.0.04,11.05,9.016,20)icosane
• (-)-(3ar,3bt,5ac,5bt,10at,12ac)-dodecahydro-[1,2,5,6]tetrathiocino[3,4-a;8,7-a']dipyrrolizine

• Inchi： 1S/C14H22N2S4/c1-3-9-13-11(7-15(9)5-1)17-18-12-8-16-6-2-4-10(16)14(12)20-19-13/h9-14H,1-8H2/t9-,10-,11-,12-,13-,14-/m0/s1
• InChI Key： DAZPQMCIGXENBY-LHEWDLALSA-N
• SMILES： S1[C@@H]2[C@H](CN3CCC[C@H]32)SS[C@H]2CN3CCC[C@H]3[C@@H]2S1

Computed Properties

• Exact Mass: 346.06658340g/mol
• Monoisotopic Mass: 346.06658340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.483
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines Pyrrolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines